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Compound of Interest

Compound Name: BMS-795311

Cat. No.: B1149920

Get Quote

Executive Summary & Chemical Profile
BMS-795311 is a potent, orally bioavailable Cholesteryl Ester Transfer Protein (CETP) inhibitor.

[1][2][3][4][5] Unlike standard reagents, this compound is a heavily halogenated organic

molecule (Formula: C₃₃H₂₃F₁₀NO₃) containing ten fluorine atoms per molecule.[5]

Why This Matters for Disposal:

High Potency (IC50 ~4 nM): Trace amounts are biologically active.[5] Disposal must

guarantee zero environmental release to prevent bioaccumulation or aquatic toxicity.

Halogen Content: The high fluorine load dictates that this compound—and stock solutions

containing it—must be flagged for High-Temperature Incineration.[5] It cannot be treated via

standard biological waste streams or low-temperature oxidation.[5]

Safety Assessment & Pre-Disposal Protocols
Before initiating disposal, the researcher must establish a "Chain of Custody" for the waste.[5]

This prevents the common error of orphan waste (unlabeled vials) found during lab audits.

Personal Protective Equipment (PPE) Matrix:
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Respiratory: N95 minimum; P100/HEPA filtered respirator recommended if handling open

powder outside a fume hood.[5]

Dermal: Double-gloving (Nitrile) is required.[5] BMS-795311 is lipophilic; single layers may

allow permeation over extended contact.[5]

Ocular: Chemical splash goggles.[5]

Step-by-Step Disposal Workflows
A. Solid Waste (Pure Compound, Weighing Boats, Contaminated
PPE)
Rationale:[5] Solid waste of potent inhibitors is the most common source of fugitive dust

emissions in waste storage areas.

Primary Containment: Place the vial, weighing boat, or contaminated gloves into a clear

polyethylene bag (4 mil thickness).[5]

Solvent Dampening (The "Wet Method"): If the waste includes loose powder, lightly mist the

inside of the bag with water or methanol before sealing.[5] Causality: This suppresses dust

aerosolization when the bag is compressed later.[5]

Secondary Containment: Seal the primary bag and place it into a Rigid Hazardous Waste

Container (typically a black or white bucket, distinct from Biohazard Red Bins).

Labeling: Affix a hazardous waste label.

Constituent: "BMS-795311 Solid Debris"

Hazard Checkbox: Toxic, Irritant.[5]

B. Liquid Waste (Stock Solutions, Mother Liquors)
Rationale:[5] BMS-795311 is often dissolved in DMSO or Methanol.[5] The presence of 10

fluorine atoms technically classifies the solute as halogenated, but the waste stream is

determined by the solvent volume.
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Solvent Used Waste Stream Assignment Technical Note

DMSO / Ethanol / Methanol
Non-Halogenated Organic

Waste

Critical: You must annotate the

tag: "Contains Trace

Fluorinated Organics."[5]

Dichloromethane / Chloroform Halogenated Organic Waste
The solvent and solute are

compatible in this stream.[5]

Aqueous Buffers (>5%

Organic)
Aqueous Chemical Waste

Do not pour down the sink.[5]

High potency prohibits sewer

disposal.[5]

C. Empty Containers (The "RCRA Empty" Standard)
Under EPA RCRA guidelines, a container is "empty" only if:

All wastes have been removed using standard practices (pouring, pumping).[5]

No more than 3% by weight of the total capacity remains.[5]

Triple Rinse Protocol:

Rinse the vial 3x with a compatible solvent (e.g., Methanol).[5]

Crucial Step: The rinsate (the wash liquid) must be disposed of as Hazardous Liquid

Waste (see Section B).[5] It cannot go down the drain.

Deface the label on the vial and discard the glass in the "Broken Glass/Sharps" bin.

Visualized Workflows (DOT Diagrams)
Diagram 1: Waste Stream Decision Matrix
This logic gate ensures the compound is routed to the correct incineration path based on its

physical state and solvent carrier.[5]
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BMS-795311 Waste Generated
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Caption: Decision logic for segregating BMS-795311 waste to ensure regulatory compliance

and proper incineration.

Diagram 2: Spill Response Protocol (Self-Validating System)
A closed-loop system to manage accidental release.[5]
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Spill Detected Assess Magnitude
(<500mg vs >500mg)
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Click to download full resolution via product page

Caption: Closed-loop spill response ensuring no residue remains before protocol termination.

Regulatory & Compliance Context
RCRA Classification (USA): While BMS-795311 is not explicitly "P-listed" (acutely hazardous)

or "U-listed" by specific name in 40 CFR 261.33, it must be treated as a Characteristic Waste

due to its toxicity profile and halogenated structure.[5]

Generator Status: Labs are responsible for "Cradle-to-Grave" tracking.[5]

Sewer Ban: Under no circumstances shall this compound be disposed of via sanitary sewer

systems (Clean Water Act compliance).

Global Harmonization System (GHS) Considerations:

H413: May cause long-lasting harmful effects to aquatic life.[5][6]

Precautionary Principle: Treat as a suspected reproductive toxin due to its mechanism of

action (Nuclear Receptor modulation).[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1149920/docs#bms-795311-proper-disposal-
procedures-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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